Cas no 2228704-89-8 (3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)methylpyrrolidin-3-ol)

• Product Name: 3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)methylpyrrolidin-3-ol
• CAS No: 2228704-89-8
• MF: C₁₅H₁₉N₃O
• MW: 257.330863237381
• CID: 5854301
• PubChem ID: 165879591
• Update Time: 2025-06-25

3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)methylpyrrolidin-3-ol
• 3-[(1-methyl-3-phenyl-1H-pyrazol-5-yl)methyl]pyrrolidin-3-ol
• 2228704-89-8
• EN300-1864047

• Inchi： 1S/C15H19N3O/c1-18-13(10-15(19)7-8-16-11-15)9-14(17-18)12-5-3-2-4-6-12/h2-6,9,16,19H,7-8,10-11H2,1H3
• InChI Key： QLKNYCUKCJUAQV-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC(C3C=CC=CC=3)=NN2C)CNCC1

Computed Properties

• Exact Mass: 257.152812238g/mol
• Monoisotopic Mass: 257.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.1Ų

Additional information on 3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)methylpyrrolidin-3-ol

3-(1-Methyl-3-phenyl-1H-pyrazol-5-yl)methylpyrrolidin-3-ol: A Comprehensive Overview

The compound 3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)methylpyrrolidin-3-ol (CAS No. 2228704-89-8) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a substituted pyrazole moiety. The pyrrolidine ring, a five-membered cyclic amine, is known for its versatility in organic synthesis and its ability to participate in a wide range of chemical reactions. The pyrazole group, on the other hand, is a heterocyclic aromatic compound that adds additional functional diversity to the molecule.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. The presence of both the pyrrolidine and pyrazole groups makes this compound an attractive candidate for exploring new therapeutic agents. For instance, research has shown that such molecules can exhibit antimicrobial, antioxidant, and even anticancer properties. These findings underscore the potential of this compound in developing novel pharmaceuticals.

The synthesis of 3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)methylpyrrolidin-3-ol involves a series of carefully designed organic reactions. The process typically begins with the preparation of the pyrazole ring, followed by its functionalization with the methyl group and phenyl substituent. This is then coupled with the pyrrolidine moiety through a nucleophilic substitution or similar reaction mechanism. The optimization of these steps is crucial to ensure high yields and purity of the final product.

One of the most intriguing aspects of this compound is its ability to act as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that can mimic the pharmacophore of a lead compound while potentially offering improved pharmacokinetic properties. This makes 3-(1-methyl-3-phenyl-1H-pyrazol-5-yl)methylpyrrolidin-3-ol a valuable tool in lead optimization studies.

Moreover, the compound's chiral center at position 3 of the pyrrolidine ring adds another layer of complexity and functionality. Chiral compounds are often sought after in drug development due to their potential for enantioselective interactions with biological targets. Recent advancements in asymmetric synthesis have made it possible to produce this compound with high enantiomeric excess, further enhancing its utility in research and development.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a template molecule for constructing more complex structures has been exploited in total synthesis efforts. Additionally, it has been used as an intermediate in the preparation of bioactive molecules, including those with potential antiviral and anti-inflammatory activities.

From an analytical standpoint, modern techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in characterizing this compound. These methods provide detailed insights into its molecular structure, stereochemistry, and physical properties, which are essential for understanding its behavior in different chemical environments.

Looking ahead, ongoing research continues to explore new avenues for leveraging the unique properties of 3-(1-methyl-3 phenyl 1H pyrazol 5 yl)methylpyrrolidin 3 ol (CAS No 2228704 89 8). Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for innovative applications in drug design and materials science.

In conclusion, this compound represents a significant advancement in heterocyclic chemistry. Its versatile structure, combined with cutting-edge synthetic methodologies and analytical techniques, positions it as a key player in future discoveries across multiple disciplines.